3-Methoxycarbonyl-cyclobutane-boronic acid

• IUPAC Name: (3-methoxycarbonylcyclobutyl)boronic acid
• InChI: InChI=1S/C6H11BO4/c1-11-6(8)4-2-5(3-4)7(9)10/h4-5,9-10H,2-3H2,1H3
• InChI Key: BPWBIMHRPOOCOF-UHFFFAOYSA-N
• Canonical SMILES: B(C1CC(C1)C(=O)OC)(O)O
• Molecular Formula: C6H11BO4
• Molecular Weight: 157.96 g/mol

Description

“3-Methoxycarbonyl-cyclobutane-boronic acid” is a boronic acid derivative. Boronic acids are compounds that contain a boron atom bonded to two hydrogens and one oxygen atom. They are known for their ability to form stable cyclic esters with diols.

Synthesis Analysis

Boronic acids, including “3-Methoxycarbonyl-cyclobutane-boronic acid”, can be synthesized through various methods. One common method is the electrophilic trapping of an organometallic reagent with a boric ester. The synthesis of boronic acid derivatives is relatively simple and well-known.

Molecular Structure Analysis

The molecular structure of “3-Methoxycarbonyl-cyclobutane-boronic acid” consists of a cyclobutane ring with a methoxycarbonyl group and a boronic acid group. The boronic acid group is a key functional group in this compound.

Chemical Reactions Analysis

Boronic acids, including “3-Methoxycarbonyl-cyclobutane-boronic acid”, are known for their reactivity. They can participate in several synthetic reactions, including metal-catalyzed processes like Suzuki–Miyaura reaction, acid catalysis, asymmetric synthesis of amino acids, and hydroboration.

Physical And Chemical Properties Analysis

Boronic acids are considered Lewis acids, having a pKa value of 4–10. They are generally considered non-toxic.

Mechanism of Action

Boronic acids have unique physicochemical and electronic characteristics. They can form reversible covalent bonds with Lewis bases, which are present in RNA of HIV, for instance 2′-and 3′-hydroxyl groups.

Future Directions

Boronic acids, including “3-Methoxycarbonyl-cyclobutane-boronic acid”, have been growing in interest, especially after the discovery of the drug bortezomib. They have potential applications in various fields, including medicinal chemistry, due to their ability to modify selectivity, physicochemical, and pharmacokinetic characteristics. The use of boronic acids in the design of drugs is fairly recent and most biological activities of these compounds have been reported over the last decade. Therefore, extending the studies with boronic acids in medicinal chemistry could lead to the discovery of new promising drugs.